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Compound of Interest

Compound Name: 3-Bromo-1-propanol

Cat. No.: B121458

Essential Safety and Handling Guide for 3-
Bromo-1-propanol

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 3-Bromo-1-propanol, tailored for researchers, scientists, and professionals in
drug development. Adherence to these procedures is critical for ensuring laboratory safety and
minimizing environmental impact.

Operational Plan: Handling and Storage

Proper handling and storage are paramount to prevent exposure and accidents. Operations
should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against the hazards of 3-Bromo-1-
propanol, which include skin and eye irritation, respiratory irritation, and harm if swallowed.[2]

[3]
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PPE Category

Specification

Rationale

Eye Protection

Splash-proof safety goggles or
a full-face respirator.[4]

Protects against splashes that
can cause serious eye

damage.[2]

Hand Protection

Double gloving is
recommended. Suggested
materials include Viton, Butyl
rubber, Neoprene, or PVA.[4]

Provides a robust barrier
against skin contact. If gloves
are compromised, they must

be removed immediately.[4]

Respiratory Protection

A NIOSH-approved half-face or
full-face respirator with an
organic vapor/acid gas
cartridge is necessary when
handling the neat chemical,
especially during weighing and
dilution.[2][4]

Protects against inhalation of
vapors that may cause

respiratory irritation.[5]

Body Protection

Tyvek-type disposable
protective clothing or
disposable sleeves taped to
gloves. A lab coat or other
impervious clothing is also

recommended.[2][6]

Minimizes the risk of skin
contact and contamination of

personal clothing.[4]

Storage:

Store 3-Bromo-1-propanol in a cool, dry, and well-ventilated area.[1][7] Keep containers tightly

closed and upright to prevent leakage.[7] It is advisable to store this chemical in a refrigerator

and away from sources of ignition.[4] The compound may be sensitive to prolonged exposure

to light.

Emergency Procedures: Spills and Exposure

Immediate and appropriate action is crucial in the event of a spill or accidental exposure.

Spill Cleanup Protocol:
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» Remove Ignition Sources: Immediately eliminate all potential sources of ignition in the
vicinity.[4]

» Ventilate the Area: Ensure adequate ventilation to disperse vapors.[7]

o Containment: Use absorbent paper or inert material like sand or vermiculite to soak up the
spill.[4][6]

o Collection: Seal the absorbent material and any contaminated clothing in a vapor-tight plastic
bag for disposal.[4]

» Decontamination: Wash all contaminated surfaces with a soap and water solution.[4]

o Re-entry: Do not re-enter the contaminated area until a safety officer has verified that it has
been properly cleaned.[4]

First-Aid Measures:
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Exposure Route First-Aid Protocol

Immediately flush eyes with water or normal

saline solution for 20-30 minutes, removing
Eye Contact contact lenses if present.[2] Seek immediate

medical attention, even if no symptoms are

apparent.[2]

Immediately flood the affected skin with water
while removing all contaminated clothing.[2]
Skin Contact Wash the affected area thoroughly with soap

and water.[2] Seek immediate medical attention.

[2]

Move the individual to fresh air immediately.[2] If

breathing is difficult, administer oxygen. If

Inhalation ) ) o
breathing has stopped, provide artificial
respiration.[8] Seek medical attention.[5]
Do NOT induce vomiting.[9] If the person is
Ingestion conscious, rinse their mouth with water.[7] Seek

immediate medical attention.[5]

Disposal Plan
All waste containing 3-Bromo-1-propanol must be treated as hazardous waste.

Waste Collection and Disposal:

Collect all waste, including contaminated consumables like gloves and absorbent paper, in a
designated, leak-proof, and chemically compatible container.[6]

e The container must be clearly labeled as "Hazardous Waste" with the full chemical name.[6]

» Dispose of the waste through a licensed hazardous waste disposal company.[6] Do not
attempt to treat the chemical in the lab.[6]

o Complete all necessary waste disposal forms and maintain records as per institutional and
local regulations.[6]
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Quantitative Data Summary

The following table summarizes key quantitative data for 3-Bromo-1-propanol.

Property Value

Molecular Formula CsH7BrO

Molecular Weight 138.99 g/mol [2]

Appearance Clear colorless liquid[2]

Boiling Point 145-148 °C (293-298 °F) at 760 mmHg[2]
Flash Point 65 °C (149 °F) - closed cup[10]

Density 1.537 g/cm3 at 25 °C[7]

Solubility in Water 50 to 100 mg/mL at 21 °C[2]

Vapor Pressure 0.1 mmHg at 20 °C[2]

Experimental Protocol Workflow

The logical workflow for handling and disposing of 3-Bromo-1-propanol is depicted below.
This diagram outlines the necessary steps from preparation to final waste disposal,
emphasizing safety at each stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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